Cas no 799262-05-8 (2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-)

2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- structure
799262-05-8 structure
Product name:2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-
CAS No:799262-05-8
MF:C11H10O3
MW:190.1953
CID:531440
PubChem ID:54707791

2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy-
    • 8-ethyl-4-hydroxychromen-2-one
    • 8-Ethyl-4-hydroxycoumarin
    • EN300-372536
    • DTXSID20716116
    • SCHEMBL5344800
    • 8-Ethyl-4-hydroxy-2H-1-benzopyran-2-one
    • 8-ethyl-4-hydroxy-2H-chromen-2-one
    • XQUYEEGXQDHSKI-UHFFFAOYSA-N
    • 799262-05-8
    • Inchi: InChI=1S/C11H10O3/c1-2-7-4-3-5-8-9(12)6-10(13)14-11(7)8/h3-6,12H,2H2,1H3
    • InChI Key: XQUYEEGXQDHSKI-UHFFFAOYSA-N
    • SMILES: CCC1=C2C(=CC=C1)C(=CC(=O)O2)O

Computed Properties

  • Exact Mass: 190.062994177g/mol
  • Monoisotopic Mass: 190.062994177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 46.5Ų

2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-372536-1.0g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
1.0g
$884.0 2025-03-18
Enamine
EN300-372536-5.0g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
5.0g
$2566.0 2025-03-18
Enamine
EN300-372536-10.0g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
10.0g
$3807.0 2025-03-18
Enamine
EN300-372536-0.5g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
0.5g
$849.0 2025-03-18
Enamine
EN300-372536-0.25g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
0.25g
$814.0 2025-03-18
Enamine
EN300-372536-0.05g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
0.05g
$744.0 2025-03-18
Enamine
EN300-372536-0.1g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
0.1g
$779.0 2025-03-18
Enamine
EN300-372536-2.5g
8-ethyl-4-hydroxy-2H-chromen-2-one
799262-05-8 95.0%
2.5g
$1735.0 2025-03-18

2H-1-Benzopyran-2-one, 8-ethyl-4-hydroxy- Related Literature

Recommend Articles

Recommended suppliers
HUNAN CHEMFISH PHARMACEUTICAL CO.,LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
HUNAN  CHEMFISH PHARMACEUTICAL CO.,LTD
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jincang Pharmaceutical (Shanghai) Co., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jincang Pharmaceutical (Shanghai) Co., LTD.